Cas no 2229103-68-6 (tert-butyl N-5-(2,2-difluoro-1-hydroxyethyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-5-(2,2-difluoro-1-hydroxyethyl)-2-methylphenylcarbamate
• CAS No: 2229103-68-6
• MF: C₁₄H₁₉F₂NO₃
• MW: 287.302371263504
• CID: 5965797
• PubChem ID: 165705129
• Update Time: 2025-10-22

tert-butyl N-5-(2,2-difluoro-1-hydroxyethyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2,2-difluoro-1-hydroxyethyl)-2-methylphenylcarbamate
• 2229103-68-6
• tert-butyl N-[5-(2,2-difluoro-1-hydroxyethyl)-2-methylphenyl]carbamate
• EN300-1877002

• Inchi： 1S/C14H19F2NO3/c1-8-5-6-9(11(18)12(15)16)7-10(8)17-13(19)20-14(2,3)4/h5-7,11-12,18H,1-4H3,(H,17,19)
• InChI Key： BWZZLBGRFHZMET-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C)=C(C=1)NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 287.13329979g/mol
• Monoisotopic Mass: 287.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-5-(2,2-difluoro-1-hydroxyethyl)-2-methylphenylcarbamate

Research Brief on tert-Butyl N-5-(2,2-Difluoro-1-hydroxyethyl)-2-methylphenylcarbamate (CAS: 2229103-68-6)

The compound tert-butyl N-5-(2,2-difluoro-1-hydroxyethyl)-2-methylphenylcarbamate (CAS: 2229103-68-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated hydroxyethyl and tert-butyl carbamate functional groups, is being explored for its potential applications in drug discovery and development. Recent studies highlight its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of enzyme inhibition and targeted therapeutics.

One of the most notable aspects of this compound is its structural versatility, which allows for modifications that can enhance its pharmacological properties. Researchers have focused on optimizing its synthesis to improve yield and purity, as these factors are critical for its application in high-throughput screening and preclinical studies. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its molecular structure and elucidate its interaction with biological targets.

In a recent study published in the Journal of Medicinal Chemistry, the compound was investigated for its inhibitory effects on a specific class of enzymes involved in inflammatory pathways. The results demonstrated promising activity, suggesting its potential as a lead compound for the development of anti-inflammatory agents. Further in vitro and in vivo studies are underway to evaluate its pharmacokinetic and safety profiles, which will be crucial for its progression into clinical trials.

Another area of interest is the compound's application in the synthesis of fluorinated analogs of known drugs. Fluorination is a common strategy in medicinal chemistry to improve metabolic stability and bioavailability. The presence of difluoromethyl and hydroxyethyl groups in this compound makes it a valuable building block for the creation of fluorinated derivatives with enhanced therapeutic properties. Recent patents have highlighted its use in the development of next-generation kinase inhibitors, underscoring its relevance in oncology research.

Despite these advancements, challenges remain in scaling up the synthesis of tert-butyl N-5-(2,2-difluoro-1-hydroxyethyl)-2-methylphenylcarbamate to meet industrial demands. Researchers are exploring greener and more efficient synthetic routes to address these issues. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound from the laboratory to the clinic.

In conclusion, tert-butyl N-5-(2,2-difluoro-1-hydroxyethyl)-2-methylphenylcarbamate (CAS: 2229103-68-6) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and demonstrated bioactivity make it a valuable tool for researchers aiming to develop novel therapeutics. Continued research and development efforts will be essential to fully realize its potential and address the existing challenges in its application.